Cas no 1780183-58-5 ((3-Chloro-6-fluoro-2-methoxyphenyl)methanol)

• Product Name: (3-Chloro-6-fluoro-2-methoxyphenyl)methanol
• CAS No: 1780183-58-5
• MF: C₈H₈ClFO₂
• MW: 190.599325180054
• MDL: MFCD28523085
• CID: 4764647
• Update Time: 2026-02-26

(3-Chloro-6-fluoro-2-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-6-fluoro-2-methoxyphenyl)methanol

• MDL： MFCD28523085
• Inchi： 1S/C8H8ClFO2/c1-12-8-5(4-11)7(10)3-2-6(8)9/h2-3,11H,4H2,1H3
• InChI Key： OVKDTBQHDMUXHA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CO)=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5

Additional information on (3-Chloro-6-fluoro-2-methoxyphenyl)methanol

Introduction to (3-Chloro-6-fluoro-2-methoxyphenyl)methanol (CAS No. 1780183-58-5)

(3-Chloro-6-fluoro-2-methoxyphenyl)methanol, with the CAS number 1780183-58-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro, fluoro, and methoxy substituent on a phenyl ring, along with a hydroxymethyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of (3-Chloro-6-fluoro-2-methoxyphenyl)methanol is C₉H₉ClFO₂, and its molecular weight is approximately 207.62 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties, including melting point, boiling point, and solubility, have been well-documented in the literature, providing a solid foundation for its use in various applications.

In the realm of medicinal chemistry, (3-Chloro-6-fluoro-2-methoxyphenyl)methanol has shown promise as a key intermediate in the synthesis of novel drugs. Recent studies have explored its potential in the development of compounds targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives of (3-Chloro-6-fluoro-2-methoxyphenyl)methanol that exhibited potent antitumor activity against several cancer cell lines. These derivatives were found to selectively inhibit the growth of cancer cells while showing minimal toxicity to normal cells.

Beyond its applications in cancer research, (3-Chloro-6-fluoro-2-methoxyphenyl)methanol has also been investigated for its potential in neurodegenerative disease therapy. A 2020 study published in the European Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing inhibitors of beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The researchers synthesized several derivatives that demonstrated significant BACE1 inhibition, suggesting that (3-Chloro-6-fluoro-2-methoxyphenyl)methanol could serve as a valuable starting point for developing novel Alzheimer's disease therapeutics.

In addition to its medicinal applications, (3-Chloro-6-fluoro-2-methoxyphenyl)methanol has found utility in the agrochemical industry. The compound's unique structure makes it suitable for use as an intermediate in the synthesis of pesticides and herbicides. A 2019 study published in Pesticide Biochemistry and Physiology reported the synthesis of several herbicidal compounds derived from (3-Chloro-6-fluoro-2-methoxyphenyl)methanol. These compounds exhibited high efficacy against various weed species while showing low toxicity to non-target organisms.

The synthesis of (3-Chloro-6-fluoro-2-methoxyphenyl)methanol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloro-6-fluoroanisole with formaldehyde under acidic conditions followed by reduction to form the hydroxymethyl group. Another approach involves the nucleophilic substitution of a halide with methanol followed by hydrolysis to introduce the hydroxymethyl group. The choice of synthetic route often depends on factors such as yield, purity, and cost-effectiveness.

The safety profile of (3-Chloro-6-fluoro-2-methoxyphenyl)methanol is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, precautions should be taken to avoid skin contact and inhalation. The compound should be stored in tightly sealed containers away from heat and direct sunlight to maintain its stability and prevent degradation.

In conclusion, (3-Chloro-6-fluoro-2-methoxyphenyl)methanol (CAS No. 1780183-58-5) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and application. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility and impact.